Cas no 930475-33-5 (N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 930475-33-5
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5572858
• Update Time: 2025-10-29

N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-[4-(4-methoxyphenyl)-5-methyl-2-thiazolyl]-5-methyl-
• N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H15N3O3S/c1-9-8-13(19-22-9)15(20)18-16-17-14(10(2)23-16)11-4-6-12(21-3)7-5-11/h4-8H,1-3H3,(H,17,18,20)
• InChI Key： OLGGZAODXUWMBI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NC(C3=CC=C(OC)C=C3)=C(C)S2)=O)=N1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 4.79±0.70(Predicted)

Additional information on N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide

Compound CAS No. 930475-33-5: N-4-(4-Methoxyphenyl)-5-Methyl-1,3-Thiazol-2-Yl-5-Methyl-1,2-Oxazole-3-Carboxamide

The compound with CAS No. 930475-33-5, known as N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl-5-methyl-1,2-oxazole-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates both thiazole and oxazole rings, two heterocyclic aromatic systems that are widely studied for their diverse biological activities. The presence of a methoxyphenyl group further enhances its potential for interaction with various biological targets.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring higher yields and purities. The compound's structure has been validated through multiple spectroscopic analyses, including NMR and IR spectroscopy, confirming its identity and purity.

The biological activity of N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-Yl... has been explored in various contexts. For instance, it has shown promising results in anti-inflammatory assays, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary studies indicate that this compound may possess antimicrobial properties, particularly against Gram-positive bacteria. These findings underscore its versatility and make it a valuable candidate for further pharmacological investigations.

In terms of applications, this compound is being considered for use in drug development programs targeting chronic inflammatory conditions such as arthritis and neuroinflammation. Its ability to modulate key inflammatory pathways without significant cytotoxicity makes it an attractive lead compound. Furthermore, the incorporation of the methoxyphenyl group may enhance its bioavailability and pharmacokinetic profile, which are critical factors for drug candidates.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed potential binding modes with key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These insights provide a foundation for rational drug design efforts aimed at improving its efficacy and selectivity.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are focusing on its effects on cellular signaling pathways and its potential for off-target interactions. Additionally, preclinical toxicology studies are being conducted to assess its safety profile and determine appropriate dosage regimens.

In conclusion, the compound with CAS No. 930475-33-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a compelling candidate for drug development. As research continues to unfold, this compound holds the potential to contribute meaningfully to the treatment of various inflammatory and infectious diseases.